Cas no 50551-63-8 (6-Methoxybenzofuran)

• Product Name: 6-Methoxybenzofuran
• CAS No: 50551-63-8
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD11656393
• CID: 364666
• PubChem ID: 5314410
• Update Time: 2025-06-11

6-Methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-Benzofuran
• 6-methoxy-1-benzofuran
• 6-METHOXYBENZOFURAN
• Benzofuran, 6-methoxy-
• Benzofuran,6-methoxy
• ghl.PD_Mitscher_leg0.482
• 6-methoxybenzo[b]furan
• ASYKSLFXWMWVIU-UHFFFAOYSA-N
• 6968AB
• AK103188
• ST24045458
• DS-4037
• DTXSID40415654
• FT-0735389
• 50551-63-8
• MFCD11656393
• AKOS016005040
• F10222
• A871521
• CS-0150275
• SCHEMBL3793638
• DB-082600
• XH1026
• 6-Methoxybenzofuran

• MDL： MFCD11656393
• Inchi： 1S/C9H8O2/c1-10-8-3-2-7-4-5-11-9(7)6-8/h2-6H,1H3
• InChI Key： ASYKSLFXWMWVIU-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.4
• XLogP3: 2.3

Experimental Properties

• PSA: 22.37000
• LogP: 2.44140

6-Methoxybenzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD234727)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-Methoxybenzofuran

Professional Introduction to 6-Methoxybenzofuran (CAS No. 50551-63-8)

6-Methoxybenzofuran, with the chemical identifier CAS No. 50551-63-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system. The presence of a methoxy group at the 6-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural uniqueness of 6-Methoxybenzofuran lies in its ability to participate in various chemical transformations, making it a versatile building block for more complex molecules. Its applications span across multiple domains, including pharmaceuticals, agrochemicals, and material science. The compound's electronic properties, influenced by the conjugated system of the benzene and furan rings, make it particularly interesting for designing molecules with specific biological activities.

In recent years, 6-Methoxybenzofuran has garnered attention in medicinal chemistry due to its potential as a precursor for bioactive molecules. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurological disorders and cancer. The methoxy group at the 6-position provides a handle for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired pharmacological effects.

One of the most compelling aspects of 6-Methoxybenzofuran is its role in the synthesis of natural products and their analogs. For instance, studies have shown that it can be used to construct complex scaffolds found in certain alkaloids and flavonoids. These natural products often exhibit remarkable biological activities, and the ability to synthesize them efficiently is crucial for drug discovery efforts.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of compounds derived from 6-Methoxybenzofuran. Researchers have reported on its utility in developing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The benzofuran core provides a scaffold that can interact with biological targets in unique ways, offering opportunities for innovation in drug design.

Advances in synthetic methodologies have further enhanced the appeal of 6-Methoxybenzofuran as a synthetic intermediate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives. These methods have opened up new avenues for creating molecules with tailored properties, contributing to the development of novel therapeutic agents.

The material science applications of CAS No. 50551-63-8, or more accurately its derivatives, are also noteworthy. Researchers have investigated its use in developing organic semiconductors and optoelectronic materials. The conjugated system of the benzene and furan rings contributes to its ability to conduct electricity and emit light, making it suitable for applications in flexible electronics and solar cells.

In conclusion, 6-Methoxybenzofuran represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers. As our understanding of its properties continues to grow, so too will its importance in advancing chemical innovation and drug discovery.